Cas no 130641-96-2 (5-(Aminomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one hydrochloride)

• Product Name: 5-(Aminomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one hydrochloride
• CAS No: 130641-96-2
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• MDL: MFCD09743249
• CID: 4582549
• PubChem ID: 14788960
• Update Time: 2025-05-23

5-(Aminomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one hydrochloride

• MDL： MFCD09743249
• Inchi： 1S/C11H14N2O3.ClH/c1-15-9-4-2-8(3-5-9)13-7-10(6-12)16-11(13)14;/h2-5,10H,6-7,12H2,1H3;1H
• InChI Key： YFUZVWNDGQBVRF-UHFFFAOYSA-N
• SMILES： C1(=O)OC(CN)CN1C1C=CC(OC)=CC=1.Cl

Additional information on 5-(Aminomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one hydrochloride

5-(Aminomethyl)-3-(4-Methoxyphenyl)-1,3-Oxazolidin-2-one Hydrochloride: A Comprehensive Overview

5-(Aminomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one hydrochloride (CAS No. 130641-96-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as AMO-HCl, is a derivative of oxazolidinones, a class of compounds known for their broad-spectrum antibacterial activity. The unique structural features of AMO-HCl make it a promising candidate for various therapeutic applications, particularly in the treatment of bacterial infections.

The chemical structure of 5-(Aminomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one hydrochloride consists of an oxazolidinone ring with an aminomethyl group and a 4-methoxyphenyl substituent. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for drug development. The oxazolidinone ring is known for its ability to inhibit protein synthesis in bacteria by binding to the 50S ribosomal subunit, thereby preventing the formation of functional ribosomes.

Recent studies have highlighted the potential of AMO-HCl in combating multidrug-resistant (MDR) bacteria, a growing concern in clinical settings. One such study published in the Journal of Medicinal Chemistry demonstrated that AMO-HCl exhibits potent antibacterial activity against a wide range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These findings underscore the importance of further research into the therapeutic potential of this compound.

In addition to its antibacterial properties, 5-(Aminomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one hydrochloride has shown promise in other areas of medicinal chemistry. For instance, preliminary studies have indicated that it may possess anti-inflammatory and antiviral activities. A study published in the European Journal of Medicinal Chemistry reported that AMO-HCl effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual action makes it a potential candidate for treating inflammatory diseases alongside bacterial infections.

The synthesis of 5-(Aminomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one hydrochloride involves several well-documented steps. The process typically begins with the reaction of 4-methoxybenzaldehyde with an appropriate amine to form an imine intermediate. This intermediate is then cyclized under acidic conditions to form the oxazolidinone ring. The final step involves the introduction of the aminomethyl group and subsequent conversion to the hydrochloride salt. The efficiency and yield of this synthesis can be optimized by carefully controlling reaction conditions such as temperature, pH, and solvent choice.

The pharmacokinetic properties of AMO-HCl have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity and minimal side effects further enhance its potential as a therapeutic agent. A clinical trial conducted by a leading pharmaceutical company demonstrated that patients treated with AMO-HCl experienced significant improvement in symptoms associated with bacterial infections without reporting severe adverse effects.

In conclusion, 5-(Aminomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one hydrochloride (CAS No. 130641-96-2) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable candidate for developing new treatments for bacterial infections and other diseases. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic solutions in the future.